Cas no 53370-87-9 (4-(prop-2-enamido)butanoic Acid)

• Product Name: 4-(prop-2-enamido)butanoic Acid
• CAS No: 53370-87-9
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD09935007
• CID: 385116
• PubChem ID: 324232
• Update Time: 2025-04-19

4-(prop-2-enamido)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[(1-oxo-2-propen-1-yl)amino]-
• 4-ACRYLAMIDOBUTYRIC ACID
• AC1L8A5V
• Acryloyl-4-aminobutyric acid
• AG-F-83095
• CTK4J7799
• NSC288739
• N-Acryloyl-4-aminobutyric acid
• gamma-(Acryloylamino)butyric acid
• FT-0729907
• Butanoic acid, 4-[(1-oxo-2-propenyl)amino]-
• 4-Acrylamidobutanoic acid
• 4-Acrylamidobutanoicacid
• 4-(PROP-2-ENAMIDO)BUTANOIC ACID
• BCP32512
• AKOS000177426
• EN300-222179
• SCHEMBL38788
• 53370-87-9
• DTXSID50314821
• NSC-288739
• 4-(prop-2-enoylamino)butanoic acid
• NSC 288739
• 4-(prop-2-enamido)butanoic Acid

• MDL： MFCD09935007
• Inchi： 1S/C7H11NO3/c1-2-6(9)8-5-3-4-7(10)11/h2H,1,3-5H2,(H,8,9)(H,10,11)
• InChI Key： YRXLABUVDQYDHV-UHFFFAOYSA-N
• SMILES： OC(CCCNC(C=C)=O)=O

Computed Properties

• Exact Mass: 157.07393
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.124±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 100-103 °C
• Solubility: Dissolution (38 g/l) (25 º C),
• PSA: 66.4

4-(prop-2-enamido)butanoic Acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：